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Get Quote

The key quantitative restriction for Benzyl Decanoate (CAS 42175-41-7) according to the 49th

Amendment to the IFRA Code of Practice is summarized in the table below [1].

Material CAS Number IFRA Limit in Fragrance Concentrate

Benzyl Decanoate 42175-41-7 Up to 8.0000%

This means that in the final fragrance concentrate (the undiluted perfume oil), the amount of Benzyl

Decanoate should not exceed 8.0000% by weight to comply with IFRA standards [1].

Application in Finished Products & Calculation Method

IFRA standards are designed to regulate the concentration of materials in the finished product that a

consumer uses, such as an Eau de Toilette or Eau de Parfum (categorized as Category 4: Fine Fragrance)

[2]. The limit provided in the table above applies to the fragrance concentrate, and you must calculate its

concentration in the final diluted product.

The following diagram illustrates the workflow for this calculation and compliance verification.
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IFRA Compliance Workflow for Benzyl Decanoate

Start: Formula with
Benzyl Decanoate

Determine Total Weight
of Fragrance Concentrate (J)

Determine Weight of
Benzyl Decanoate (Y)

Determine Final Product
Dilution Percentage (P)

Calculate Finished Product
Concentration: (Y / J) * P

Compare Result to
Allowed 8.0% Limit

Compliant

 ≤ 8.0% 

Not Compliant

 > 8.0% 

Click to download full resolution via product page

Calculation Example [2]:

Total Fragrance Concentrate (J): 1000 g
Benzyl Decanoate (Y): 50 g

Final Product Dilution (P): 20% (for an Eau de Parfum)

Finished Product Concentration = (50 / 1000) * 20 = 1.0%
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This result (1.0%) is well under the 8.0% limit, meaning the formula is compliant.

Guidance for Further Research

The search results lack the experimental protocols and comparative performance data you requested. To

build a more comprehensive guide, I suggest you:

Consult the Official Source: Access the IFRA Standards Library directly to find the complete and
authoritative standards document for Benzyl Decanoate, which may contain more detailed

information [3].
Find Analytical Data: Look for scientific papers or supplier documentation that include Gas
Chromatography-Mass Spectrometry (GC-MS) analysis. This data is crucial for understanding the
exact chemical composition of natural ingredients containing Benzyl Decanoate, which can affect

your IFRA calculations for the entire formulation [2].
Review Safety Studies: Research platforms like the European Food Safety Authority (EFSA)
website. They publish detailed flavouring group evaluations (e.g., FGE.20, FGE.52) which often
contain valuable toxicological data and study summaries that are relevant to safety assessments [1].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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